molecular formula C14H17NO B1643893 1-(3-Methoxyphenyl)cyclohexanecarbonitrile

1-(3-Methoxyphenyl)cyclohexanecarbonitrile

Cat. No.: B1643893
M. Wt: 215.29 g/mol
InChI Key: DBKIMDCMXVAXPU-UHFFFAOYSA-N
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Description

1-(3-Methoxyphenyl)cyclohexanecarbonitrile is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H17NO

Molecular Weight

215.29 g/mol

IUPAC Name

1-(3-methoxyphenyl)cyclohexane-1-carbonitrile

InChI

InChI=1S/C14H17NO/c1-16-13-7-5-6-12(10-13)14(11-15)8-3-2-4-9-14/h5-7,10H,2-4,8-9H2,1H3

InChI Key

DBKIMDCMXVAXPU-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1)C2(CCCCC2)C#N

Canonical SMILES

COC1=CC=CC(=C1)C2(CCCCC2)C#N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

(3-Methoxyphenyl)acetonitrile (0.52 grams) was added to a solution of sodium hydride (0.212 grams) in DMSO (10 mL) at 0° C. The mixture was warmed to room temperature over 30 minutes. 1,5-Dibromopentane (0.722 mL) was added dropwise as a solution in DMSO (5 mL). This mixture was stirred for 16 hours, then partitioned between ethyl acetate and water. The organic phase was separated and washed with brine. The organic phase was dried over magnesium sulfate and the solvent was evaporated. The resulting solid was chromatographed on silica gel using ethyl acetate and hexane (3:97) to give the titled compound (0.42 grams).
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